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Introduction

TIM-063 is a potent, cell-permeable, and ATP-competitive inhibitor of Ca2*/calmodulin-
dependent protein kinase kinase (CaMKK).[1][2][3] Initially developed for studying CaMKK-
mediated signaling pathways, its application in chemical proteomics has revealed a broader
utility in target identification and drug discovery.[4] By immobilizing TIM-063 onto a solid
support, such as sepharose beads, it can be used as an affinity reagent to capture its
interacting protein kinases from complex biological samples like cell or tissue lysates. This
"Kinobeads" approach, coupled with mass spectrometry, enables the identification of both on-
target and off-target interactions, providing valuable insights into the compound's mechanism of
action and potential for therapeutic development.[4][5]

A significant finding from the chemical proteomics profiling of TIM-063 was the identification of
Adaptor-Associated Kinase 1 (AAK1) as a direct off-target.[5][6] This discovery has led to the
development of more potent and selective AAK1 inhibitors derived from the TIM-063 scaffold,
highlighting the power of this approach in drug repurposing and lead optimization.[5]

These application notes provide detailed protocols for utilizing TIM-063 in chemical proteomics
workflows, from the preparation of TIM-063-immobilized beads to the identification and
validation of protein kinase targets.
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Quantitative Data Summary

The inhibitory activity of TIM-063 and its derivative, TIM-098a, has been quantified against their
primary targets and a key off-target. This data is crucial for designing experiments and
interpreting results.

Compound Target Kinase ICso0 (M) Ki (uM) Notes
TIM-063 CaMKKa 0.63[2] 0.35[2] Primary target.
CaMKKp 0.96[2] 0.2[2] Primary target.

Identified as a
AAK1 8.51[5][6] Not Reported significant off-

target.

o A more potent
0.24 (in vitro)[5]

] AAK1 inhibitor
TIM-098a AAK1 [6], 0.87 (in cells)  Not Reported )
derived from
[51[6]
TIM-063.[5]
Demonstrates
L improved
No significant o
CaMKKo/ o Not Reported selectivity for
inhibition
AAK1 over
CaMKKs.[5]

Signaling Pathways

Understanding the signaling context of TIM-063's targets is essential for interpreting the
functional consequences of their inhibition.

CaMKK Signaling Pathway

CaMKKs are key upstream activators of several important protein kinases involved in diverse
cellular processes. Increased intracellular Ca?* levels activate CaMKKSs, which in turn
phosphorylate and activate their downstream targets.
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CaMKK Signaling Cascade and TIM-063 Inhibition.

AAK1 Signaling in Clathrin-Mediated Endocytosis

AAK1 is a key regulator of clathrin-mediated endocytosis (CME), a fundamental process for
nutrient uptake, receptor signaling, and synaptic vesicle recycling. AAK1 interacts with the AP2
adaptor complex and phosphorylates its u2 subunit, which is a critical step in the maturation of
clathrin-coated pits.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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